![molecular formula C17H10BrN5O4 B1225540 2-(2-Bromophenyl)-5-[(7-nitro-4-quinazolinyl)oxymethyl]-1,3,4-oxadiazole](/img/structure/B1225540.png)
2-(2-Bromophenyl)-5-[(7-nitro-4-quinazolinyl)oxymethyl]-1,3,4-oxadiazole
Overview
Description
2-(2-bromophenyl)-5-[(7-nitro-4-quinazolinyl)oxymethyl]-1,3,4-oxadiazole is a member of quinazolines.
Scientific Research Applications
Synthesis and Optoelectronic Applications
- Efficient Synthesis and Luminescent Properties : A study by Wołek et al. (2020) describes the synthesis of novel quinazolinylphenyl-1,3,4-oxadiazole derivatives using palladium-catalyzed Suzuki cross-coupling reactions. These compounds, including those with 1,3,4-oxadiazole moieties, exhibit strong fluorescence emission, suggesting potential applications in optoelectronics.
Antimicrobial Activity
Antimicrobial and Hemolytic Activity Evaluation : Research by Gul et al. (2017) focuses on the synthesis of 1,3,4-oxadiazole compounds for their potential antimicrobial activities. These compounds have shown variable effectiveness against selected microbial species, indicating their possible use in developing new antimicrobial agents.
Antibacterial and Anticancer Properties : A study by Adimule et al. (2014) on 8-hydroxy quinolone substituted 1,3,4-oxadiazole compounds reveals significant antibacterial and anticancer properties, suggesting their potential in medical applications.
Synthesis Methods and Applications
Green Synthetic Method : Zhu et al. (2015) discuss a green synthetic method for preparing 2-aryl-1,3,4-oxadiazoles, highlighting the eco-friendly protocol and its applicability in various research fields (Zhu, Zou, Shao, & Li, 2015).
Antibacterial Activities of Derivatives : Jafari et al. (2017) present the synthesis of 1,3,4-oxadiazole derivatives with notable antibacterial activities, particularly against Staphylococcus aureus and Escherichia coli (Jafari, Mohammadi, Jahanian-Najafabadi, & Hassanzadeh, 2017).
properties
Molecular Formula |
C17H10BrN5O4 |
|---|---|
Molecular Weight |
428.2 g/mol |
IUPAC Name |
2-(2-bromophenyl)-5-[(7-nitroquinazolin-4-yl)oxymethyl]-1,3,4-oxadiazole |
InChI |
InChI=1S/C17H10BrN5O4/c18-13-4-2-1-3-11(13)17-22-21-15(27-17)8-26-16-12-6-5-10(23(24)25)7-14(12)19-9-20-16/h1-7,9H,8H2 |
InChI Key |
WMBXXLUVJAZNPC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C2=NN=C(O2)COC3=NC=NC4=C3C=CC(=C4)[N+](=O)[O-])Br |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN=C(O2)COC3=NC=NC4=C3C=CC(=C4)[N+](=O)[O-])Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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